Cas no 1250052-25-5 (N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine)

• Product Name: N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine
• CAS No: 1250052-25-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5098641
• PubChem ID: 61778171
• Update Time: 2025-06-15

N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N4-cyclobutyl-N1,N1-dimethyl-
• N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine

• Inchi： 1S/C12H18N2/c1-14(2)12-8-6-11(7-9-12)13-10-4-3-5-10/h6-10,13H,3-5H2,1-2H3
• InChI Key： LROKYBYFHKVCGF-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=C(NC2CCC2)C=C1

Additional information on N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine

Comprehensive Overview of N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine (CAS No. 1250052-25-5)

N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine (CAS No. 1250052-25-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclobutyl and dimethylamine substituents, exhibits intriguing chemical properties that make it a subject of ongoing research. Its molecular structure, featuring a benzene-1,4-diamine core, positions it as a potential building block for advanced applications, including pharmaceuticals and functional materials.

In recent years, the demand for N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine has surged due to its potential role in drug discovery. Researchers are particularly interested in its ability to modulate biological pathways, making it a candidate for targeting specific receptors or enzymes. The compound's cyclobutyl ring, known for its conformational rigidity, could enhance binding affinity in drug-receptor interactions. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle molecular modifications are explored to optimize therapeutic efficacy.

Another area of interest is the compound's applicability in material science. The benzene-1,4-diamine moiety is a common scaffold in conductive polymers and dyes. By incorporating the N4-cyclobutyl-N1,N1-dimethyl group, scientists aim to fine-tune electronic properties, such as charge transport or optical characteristics. This is particularly relevant in the development of organic electronics, a field that has seen exponential growth due to the push for sustainable and flexible technologies.

From a synthetic perspective, CAS No. 1250052-25-5 presents both challenges and opportunities. The cyclobutyl group's strain energy necessitates careful optimization of reaction conditions to avoid undesired side products. Modern techniques like flow chemistry and catalysis are being employed to improve yields and selectivity. These advancements are critical for scaling up production, especially as industrial interest in this compound grows.

Environmental and safety considerations are also paramount when working with N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine. While not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. The compound's stability under various conditions is a topic of active investigation, particularly in the context of green chemistry principles, which emphasize minimizing waste and energy consumption.

In conclusion, N4-cyclobutyl-N1,N1-dimethylbenzene-1,4-diamine (CAS No. 1250052-25-5) represents a versatile and promising compound with broad applications. Its unique structural features and potential utility in drug discovery and material science make it a focal point for interdisciplinary research. As scientific understanding deepens, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemistry and beyond.